4-amino-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-amino-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C2H4N4S/c3-6-1-4-5-2(6)7/h1H,3H2,(H,5,7)
• InChI Key: DLLBXBCKFUPBJE-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC(=S)N1N
• Molecular Formula: C2H4N4S
• DSSTOX Substance ID: DTXSID50370684
• Molecular Weight: 116.15 g/mol
• CAS No.: 4343-75-3

Description

4-amino-4H-1,2,4-triazole-3-thiol (4A4HTT) is an organic compound that is used in various scientific research applications. It is a sulfur-containing heterocyclic compound that is used in medicinal chemistry, materials science, and biochemistry. The compound has a variety of applications due to its unique properties, such as its ability to form covalent bonds with other molecules, its high stability, and its low toxicity.

Scientific Research Applications

Synthesis and Structural Features

4-Amino-4H-1,2,4-triazole-3-thiol derivatives have a wide range of biological activities, including antiviral, anti-inflammatory, anti-tubercular, antimicrobial, antioxidant, and anticancer properties. Their low toxicity makes them promising for researching chemical structures and biological activities, aiming to find biologically active substances. Researchers synthesized 10 new compounds derived from 4-amino-5-(4-(tert-butyl)phenyl)-4H-1,2,4-triazoles-3-thiol and studied their physical and chemical properties (Aksyonova-Seliuk et al., 2018).

Antitumor Activity

New derivatives of 3,4-Substituted-(4H)-1,2,4-triazole-5-thiols were synthesized and studied for their antitumor properties. This research highlights the potential of 1,2,4-triazole derivatives as biologically active compounds in the field of cancer research (Ovsepyan et al., 2018).

Corrosion Inhibition

This compound and its derivatives have been explored as corrosion inhibitors. For example, 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol (AMTT) was investigated as a novel corrosion inhibitor for copper in a saline solution. It showed high corrosion inhibition efficiency, acting as a mixed-type inhibitor (Chauhan et al., 2019).

Synthesis and Physicochemical Properties

The derivatives of 1,2,4-triazole, like 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol, are known for their high efficiency and low toxicity. These properties are beneficial for creating new chemical compounds, particularly in pharmaceutical science. Research has focused on synthesizing and studying the physicochemical properties of these derivatives (Kravchenko et al., 2018).

Computational and Theoretical Studies

Molecular docking studies of this compound derivatives against various targets, including DNA gyrase and COX-2, have been conducted. These studies help in understanding the binding affinities and pharmacological significance of these compounds (Kumari et al., 2019).

Inhibition in Cooling Water Systems

A study focused on the inhibition efficiency of 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol in cooling water systems, demonstrating its ability to prevent scale deposition and enhance corrosion protection (Tansug, 2017).

Mechanism of Action

Target of Action

It is known that 1,2,4-triazoles possess a wide range of biological activities such as anti-fungal, anticancer, antiviral, anti-bacterial, anti-inflammatory, anti-tubercular, antiproliferative, anti-alzheimer, antidepressant, antioxidant, anti-malarial, anti-leishmanial, antagonistic, antiulcer, anti-convulsant, and hypoglycaemic activities .

Mode of Action

It is suggested that the inhibitor is found to interact with the copper surface via the sulphur atom of the thiol group and the nitrogen atoms of the amino group and the triazole ring .

Biochemical Pathways

It is known that 1,2,4-triazoles can affect a wide range of biochemical pathways due to their diverse biological activities .

Result of Action

It is known that 1,2,4-triazoles can have a wide range of effects at the molecular and cellular level due to their diverse biological activities .

Safety and Hazards

The compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

There is ongoing research into the synthesis of new derivatives of 1,2,4-triazole. These compounds are being studied for their potential anti-inflammatory, analgesic, and anti-pyretic activities.

Biochemical Analysis

Biochemical Properties

4-amino-4H-1,2,4-triazole-3-thiol plays a crucial role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. This compound has been shown to inhibit certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine . Additionally, this compound can form complexes with metal ions, which can further influence its biochemical activity. The interactions between this compound and these biomolecules are primarily driven by hydrogen bonding, electrostatic interactions, and coordination bonds.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound has been found to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . For instance, this compound can induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway. It also affects the expression of genes involved in oxidative stress response, thereby enhancing the cell’s ability to combat oxidative damage.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms is the inhibition of enzyme activity. For example, this compound can bind to the active site of acetylcholinesterase, preventing the enzyme from catalyzing the hydrolysis of acetylcholine . This binding interaction is facilitated by the formation of hydrogen bonds and coordination bonds between the compound and the enzyme. Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

The stability and degradation of this compound in laboratory settings are important factors to consider. Over time, this compound can undergo degradation, leading to a decrease in its biochemical activity . Studies have shown that this compound remains stable under certain conditions, but its stability can be compromised in the presence of light, heat, or reactive chemicals. Long-term exposure to these conditions can result in the formation of degradation products that may have different biochemical properties.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to exhibit therapeutic effects, such as reducing inflammation and inhibiting tumor growth . At high doses, this compound can cause toxic effects, including liver and kidney damage. The threshold for these adverse effects varies depending on the species and the duration of exposure. It is crucial to determine the optimal dosage to maximize the therapeutic benefits while minimizing the risk of toxicity.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism . This compound can be metabolized through oxidation, reduction, and conjugation reactions, leading to the formation of metabolites that may have different biological activities. The enzymes involved in these metabolic pathways include cytochrome P450 enzymes, which play a key role in the oxidative metabolism of this compound.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins . This compound can be transported across cell membranes through passive diffusion or active transport mechanisms. Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation. The distribution of this compound within tissues is also affected by its affinity for specific binding sites and its ability to cross biological barriers.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function . This compound can be targeted to specific cellular compartments, such as the nucleus, mitochondria, or endoplasmic reticulum, through the presence of targeting signals or post-translational modifications. The localization of this compound within these compartments can influence its interactions with biomolecules and its overall biochemical activity.